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Compound of Interest

Compound Name: p53 Activator 8

Cat. No.: B12369200 Get Quote

This guide provides essential safety, handling, and disposal information for p53 Activator 8, a

compound designed for research use by professionals in laboratory settings. Given that

specific safety data sheets (SDS) for a compound precisely named "p53 Activator 8" are not

publicly available, this document outlines general procedures applicable to potent, small-

molecule research chemicals of this class. Researchers must consult their institution's specific

safety protocols and the supplier's SDS for the exact compound in use.

Immediate Safety and Handling Precautions
Proper handling is critical to ensure personnel safety and prevent environmental contamination.

Always handle p53 Activator 8 within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves at all times.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If working with the powdered form or creating aerosols, a respirator

may be necessary based on your institution's assessment.

In Case of Exposure:
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so. Continue rinsing.[1]

Inhalation: Move the individual to fresh air.[1]

Ingestion: If swallowed, have the person drink water (up to two glasses). Seek medical

advice if symptoms persist.[1]

Quantitative Data Summary
The following table summarizes key information pertinent to the safe handling and disposal of a

representative p53 activator. This data is based on available information for similar research

compounds and should be used as a general guideline.

Parameter Guideline Source

Recommended Storage

Store at -20°C for up to one

month or -80°C for up to six

months. Keep the container

tightly sealed in a dry place,

away from moisture and light.

[2]

Solubility Soluble in DMSO.

Physical Form Typically a solid powder.

Explosion Hazard
The product does not present

an explosion hazard.

Flammability

May be combustible.

Hazardous flammable gases or

vapors may be produced in a

fire.
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The disposal of p53 Activator 8 must comply with all local, state, and federal regulations for

chemical waste. Never dispose of this chemical down the drain or in regular trash.

Experimental Workflow for Disposal:
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Preparation

Waste Segregation & Collection

Final Disposal

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Work inside a
Chemical Fume Hood

Segregate Waste Streams:
- Solid Waste
- Liquid Waste

- Contaminated Materials

Place solid p53 Activator 8
into a designated, sealed,

and labeled hazardous waste container.

Collect solutions (e.g., in DMSO)
in a labeled hazardous liquid

waste container.

Place contaminated items
(pipette tips, tubes, gloves)

in a designated solid waste container.

Ensure all waste containers
are properly sealed and clearly labeled

with contents and hazard warnings.

Store waste in a designated,
secure secondary containment area.

Arrange for pickup by your
institution's Environmental Health

and Safety (EHS) department.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of p53 Activator 8.
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Detailed Steps:

Preparation: Before beginning any work that will generate waste, ensure you are wearing the

correct PPE and are working within a chemical fume hood.

Waste Identification: Identify all materials that will come into contact with p53 Activator 8.

This includes the pure compound, solutions, and any contaminated labware (e.g., pipette

tips, microfuge tubes, gloves, bench paper).

Segregation:

Solid Waste: Unused or expired solid p53 Activator 8 should be collected in a clearly

labeled, sealed container designated for solid chemical waste.

Liquid Waste: Solutions containing p53 Activator 8 (e.g., dissolved in DMSO) must be

collected in a separate, labeled container for hazardous liquid waste. Do not mix with other

incompatible waste streams.

Contaminated Materials: All disposable materials that have come into contact with the

chemical must be treated as hazardous waste. Collect these in a designated, sealed

container.

Labeling: All waste containers must be clearly labeled with the chemical name ("p53
Activator 8"), the solvent (if applicable, e.g., "in DMSO"), concentration, and appropriate

hazard symbols.

Storage: Store sealed waste containers in a designated, secure area, preferably within

secondary containment, away from incompatible materials, until they are collected.

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and final disposal of the hazardous waste. Follow their specific

procedures for documentation and handoff.

p53 Signaling Pathway
p53 is a critical tumor suppressor protein often called the "guardian of the genome". It acts as a

transcription factor that is activated in response to cellular stresses like DNA damage,
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oncogene activation, or hypoxia. Once activated, p53 orchestrates a cellular response that can

lead to cell cycle arrest, DNA repair, or apoptosis (programmed cell death), thereby preventing

the proliferation of damaged cells. p53 activators are compounds designed to enhance or

restore the function of the p53 protein, making them a promising area of cancer research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12369200?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369200?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemicalbook.com [chemicalbook.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for p53
Activator 8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369200#p53-activator-8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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